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Compound of Interest

Compound Name: Cerium-139

CAS No.: 13982-30-4

Cat. No.: B14706780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety precautions and handling

procedures for the radionuclide Cerium-139. Adherence to these guidelines is critical to ensure

a safe working environment and to minimize radiation exposure to personnel.

Radiological Data of Cerium-139
Cerium-139 is a synthetic radioisotope of the element cerium.[1] It is primarily used for

academic research and as a reference radionuclide in calibration and detection experiments.[1]

The following tables summarize the key radiological and dosimetric properties of Cerium-139.

Table 1: Key Radiological Properties of Cerium-139
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Property Value

Half-life 137.64 days[2]

Decay Mode Electron Capture (100%)

Primary Emissions Gamma rays, X-rays, Auger electrons

Major Gamma/X-ray Energies
165.86 keV (80% abundance), 34.14 keV (KX-

rays, 77.53% abundance)

Daughter Isotope Lanthanum-139 (Stable)

Specific Activity 2.54 x 10¹⁴ Bq/g

Table 2: Dosimetric and Shielding Data for Cerium-139

Parameter Value

Specific Gamma Ray Dose Constant 0.205 R/hr at 1 meter from 1 Curie

Half-Value Layer (HVL) in Lead ~0.5 mm (for 166 keV gamma)

Tenth-Value Layer (TVL) in Lead ~1.7 mm (for 166 keV gamma)

Half-Value Layer (HVL) in Concrete ~2.5 cm (for 166 keV gamma)

Tenth-Value Layer (TVL) in Concrete ~8.3 cm (for 166 keV gamma)

Cerium-139 Decay Scheme
Cerium-139 decays exclusively by electron capture to the stable isotope Lanthanum-139.[3]

This process primarily populates an excited state of Lanthanum-139, which then de-excites by

emitting a 165.86 keV gamma ray. The electron capture process also results in the emission of

characteristic X-rays and Auger electrons.
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Cerium-139 Decay Scheme
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Caption: Simplified decay scheme of Cerium-139 to stable Lanthanum-139.

Fundamental Safety Precautions
The handling of Cerium-139 requires adherence to the principles of radiation safety to

minimize exposure. The primary hazards associated with Cerium-139 are external exposure

from its gamma and X-ray emissions and internal exposure if ingested or inhaled.

The ALARA Principle
All work with radioactive materials must follow the As Low As Reasonably Achievable (ALARA)

principle. This means making every reasonable effort to keep radiation exposures as far below

the dose limits as practical.

Time, Distance, and Shielding
The three fundamental principles for controlling external radiation exposure are:

Time: Minimize the time spent in the vicinity of the radioactive source. Plan experiments and

perform "dry runs" with non-radioactive material to ensure procedures are efficient.[4][5]
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Distance: Maximize the distance from the radioactive source. The intensity of radiation

decreases with the square of the distance from the source (Inverse Square Law).[5] Use

tongs or other remote handling tools whenever possible.[6]

Shielding: Use appropriate shielding material between yourself and the radioactive source.

For the 166 keV gamma rays from Cerium-139, lead is an effective shielding material.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling unsealed Cerium-139. This includes:

A lab coat worn closed with sleeves rolled down.[5]

Disposable gloves (nitrile or latex).[5][7]

Safety glasses with side shields.[8]

Closed-toe shoes.[5]

Area Monitoring and Contamination Control
Designated Areas: All work with Cerium-139 should be conducted in a designated and

properly labeled radioactive materials area.

Work Surface: Cover work surfaces with absorbent paper to contain any potential spills.[9]

Surveys: Perform regular surveys of the work area and personnel with a suitable radiation

survey meter (e.g., a Geiger-Müller counter with a pancake probe) during and after work.[9]

[10]

Wipe Tests: Conduct and document wipe tests at a frequency specified by your institution's

Radiation Safety Officer (RSO) to detect removable contamination.[11]

Experimental Protocols
The following are generalized protocols for the handling of Cerium-139. Always consult and

adhere to your institution-specific Standard Operating Procedures (SOPs).
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Receipt and Storage of Cerium-139
Notification: The RSO should be notified upon the arrival of any radioactive material

shipment.

Visual Inspection: Visually inspect the package for any signs of damage or leakage upon

receipt.[6] If the package is damaged, do not handle it and contact the RSO immediately.

Radiation Survey: Within three hours of receipt, monitor the external surface of the package

for radiation levels.[6]

Wipe Test: Perform a wipe test on the exterior of the package to check for removable

contamination.[12]

Opening: Open the package in a designated radioactive work area, preferably in a fume

hood if the chemical form is potentially volatile.[6] Wear appropriate PPE.

Verification: Verify that the contents match the packing slip and your order.[6]

Storage: Store the Cerium-139 in its original shielded container in a designated, secure, and

labeled radioactive materials storage area. The storage location should be locked when

unattended.[5]

Handling Cerium-139 Solutions
Cerium-139 is often supplied as Cerium (III) in a dilute acid solution, such as 0.5 N HCl.[2]

Preparation: Before starting, gather all necessary materials, including PPE, shielding, remote

handling tools, and waste containers.

Work Area Setup: Cover the work area with absorbent paper. Place a shielded container for

the stock vial and any aliquots.

Aliquoting: Use remote handling tools (tongs) to move the stock vial from storage to the work

area. Place it behind appropriate lead shielding.

Pipetting: Never pipette radioactive solutions by mouth.[7] Use a calibrated micropipette with

disposable tips to withdraw the desired volume.
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Dilutions: If making dilutions, add the radioactive aliquot to the diluent to minimize the risk of

splashing the concentrated solution.

Monitoring: Frequently monitor gloves and the work area for contamination during the

procedure.

Post-Procedure: After completing the work, secure the stock vial in its shielded container and

return it to storage. Survey yourself, your PPE, and the work area for contamination. Dispose

of all radioactive waste in the appropriate, labeled containers.

Spill Decontamination Protocol
In the event of a spill, the primary goal is to prevent the spread of contamination and to

decontaminate the area safely.

Alert: Immediately alert others in the laboratory of the spill.[13]

Contain: Cover the spill with absorbent material (e.g., paper towels) to prevent it from

spreading.[13][14]

Isolate: Cordon off the affected area to prevent entry.[13]

Personnel Decontamination: If there is any personnel contamination, remove contaminated

clothing immediately.[13] Wash affected skin with mild soap and lukewarm water, avoiding

abrasive scrubbing.[11][13]

Notify RSO: Contact your institution's Radiation Safety Office immediately for guidance and

assistance.[13]

Cleanup (under RSO guidance):

Wear appropriate PPE, including double gloves and shoe covers if necessary.

Working from the outer edge of the spill inward, carefully clean the area with a

decontamination solution (e.g., soap and water or a commercial decontaminant).[13]

Place all contaminated cleaning materials into a designated radioactive waste bag.[13]
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Survey: After decontamination, perform a thorough survey of the area with a survey meter

and conduct wipe tests to ensure all removable contamination has been eliminated.[11]

Experimental Workflow for Handling Cerium-139
The following diagram illustrates a logical workflow for a typical experiment involving Cerium-
139.
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Experimental Workflow for Handling Cerium-139
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Caption: A logical workflow for handling Cerium-139 in a research setting.
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Waste Disposal
Radioactive waste containing Cerium-139 must be segregated and disposed of according to

institutional and regulatory requirements.

Waste Classification
Cerium-139, with a half-life of 137.64 days, is generally considered a short-lived radionuclide.

Waste containing this isotope may be classified as Class A low-level radioactive waste,

depending on its concentration. Consult your RSO and local regulations for specific

classification.

Disposal Procedures
Segregation: Do not mix radioactive waste with non-radioactive waste. Segregate waste by

type (solid, liquid, sharps) and by radionuclide.

Solid Waste: Items such as gloves, absorbent paper, and disposable labware should be

placed in clearly labeled, durable bags within a designated radioactive waste container.

Liquid Waste: Aqueous liquid waste may be disposable via the sanitary sewer if permitted by

your institution's license and if the concentrations are below the specified limits. Non-

aqueous liquid waste will require collection and disposal through the RSO.

Decay-in-Storage: Given its half-life, waste containing Cerium-139 may be suitable for

decay-in-storage. This involves storing the waste securely for a period of at least 10 half-

lives (~3.8 years) until the radioactivity is indistinguishable from background radiation. After

this period, and upon confirmation with a radiation survey, the waste may be disposed of as

non-radioactive waste (with all radioactive labels removed or defaced). Always follow your

institution's specific procedures for decay-in-storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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